Cas no 946222-32-8 (5-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxybenzamide)

• Product Name: 5-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxybenzamide
• CAS No: 946222-32-8
• MF: C₂₃H₂₀ClFN₂O₄S
• MW: 474.932307243347
• CID: 5513696
• Update Time: 2025-08-05

5-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-2-methoxybenzamide
• 5-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxybenzamide

• Inchi： 1S/C23H20ClFN2O4S/c1-31-22-11-5-16(24)13-20(22)23(28)26-18-8-4-15-3-2-12-27(21(15)14-18)32(29,30)19-9-6-17(25)7-10-19/h4-11,13-14H,2-3,12H2,1H3,(H,26,28)
• InChI Key： KYDBOEJOMAQJMT-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C1=CC(Cl)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxybenzamide

Introduction to 5-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxybenzamide (CAS No. 946222-32-8)

The compound 5-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxybenzamide, identified by its CAS number 946222-32-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of multiple functional groups, including a tetrahydroquinoline core and a fluorobenzenesulfonyl moiety, makes it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic properties. The structural design of 5-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxybenzamide aligns well with these objectives. The tetrahydroquinoline scaffold is known for its role in various bioactive molecules, offering a versatile platform for medicinal chemists. Additionally, the incorporation of a fluorobenzenesulfonyl group enhances the molecule's interaction with biological targets, potentially leading to improved efficacy.

The< strong>2-methoxybenzamide substituent in the compound's structure further contributes to its pharmacological profile. Benzamide derivatives have been widely studied for their diverse biological activities, including anti-inflammatory and analgesic effects. The methoxy group at the para position of the benzene ring may modulate the compound's solubility and metabolic stability, making it an attractive candidate for further optimization.

Recent studies have highlighted the importance of fluorine-containing compounds in pharmaceutical development. The fluorine atom in the fluorobenzenesulfonyl group can influence the compound's electronic properties, thereby affecting its binding affinity to biological targets. This feature has been exploited in the design of various drugs that exhibit enhanced potency and selectivity. The incorporation of such moieties into 5-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxybenzamide suggests that it may possess similar advantages.

The< strong>tetrahydroquinoline core of this compound is particularly noteworthy. Tetrahydroquinoline derivatives have been reported to exhibit a wide range of biological activities, including antitumor and antimicrobial properties. The seven-membered ring system provides a rigid framework that can facilitate optimal interactions with biological targets. Moreover, the presence of nitrogen atoms within the ring can enhance hydrogen bonding capabilities, further improving binding affinity.

In addition to its structural features, the< strong>5-chloro substituent may play a crucial role in the compound's pharmacological activity. Chloro groups are commonly found in bioactive molecules and can influence both electronic and steric properties. The chlorine atom at the fifth position may enhance the compound's lipophilicity and metabolic stability, contributing to its overall pharmacokinetic profile.

The< strong>N-1-(4-fluorobenzenesulfonyl) moiety is another key feature of this compound. The sulfonyl group is known for its ability to increase binding affinity through multiple interaction mechanisms, including hydrogen bonding and hydrophobic interactions. The fluorine atom adjacent to the sulfonyl group can further modulate these interactions, potentially leading to improved selectivity and reduced side effects.

The< strong>-7-yl part of the molecule refers to a substituent at the seventh position of the tetrahydroquinoline ring. This position is strategically important as it can influence the overall conformation and electronic distribution of the molecule. By modifying this region, medicinal chemists can fine-tune the compound's biological activity and optimize its pharmacological properties.

The< strong>-2-methoxybenzamide group at the end of the molecule adds another layer of complexity to its pharmacological profile. Methoxy groups are known for their ability to enhance solubility and metabolic stability. By incorporating this group into< strong>5-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxybenzamide, researchers aim to improve its bioavailability while maintaining potent biological activity.

In conclusion,< strong>5-chloro-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-methoxybenzamide(CAS No. 946222-32-8) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential therapeutic applications make it an attractive target for drug discovery efforts aimed at developing novel treatments for various diseases.